Cas no 124986-26-1 (3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-)

• Product Name: 3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-
• CAS No: 124986-26-1
• MF: C₃₀H₃₀O₁₀
• MW: 550.553209781647
• CID: 183566
• PubChem ID: 130305
• Update Time: 2025-04-19

3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)- Chemical and Physical Properties

Names and Identifiers

• 3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-
• 4,9-dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxyperylene-3,10-dione
• calphostin D
• 3,10-Perylenedione, 4,9-dihydroxy-1,12-bis(2-hydroxypropyl)-2,6,7,11-tetramethoxy-
• Phleichrome
• Ucn 1028 D
• 4,9-Dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxy-3,10-perylenedione
• SCHEMBL13121634
• WJBHEYCJMSCKIP-UHFFFAOYSA-N
• DTXSID00924979
• 4,9-dihydroxy-6,7-bis[(2r)-2-hydroxypropyl]-1,5,8,12-tetramethoxyperylene-3,10-dione
• CHEBI:218523
• 124986-26-1
• 4,9-dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxy-perylene-3,10-dione
• NSC629720

• Inchi： 1S/C30H30O10/c1-11(31)7-13-19-20-14(8-12(2)32)30(40-6)28(36)22-16(34)10-18(38-4)24(26(20)22)23-17(37-3)9-15(33)21(25(19)23)27(35)29(13)39-5/h9-12,31-32,35-36H,7-8H2,1-6H3
• InChI Key： WJBHEYCJMSCKIP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C2C(C=C(C3=C4C(=CC(C5=C(C(=C(CC(C)O)C(=C45)C(=C1CC(C)O)C3=2)OC)O)=O)OC)OC)=O)O

Computed Properties

• Exact Mass: 550.1839
• Monoisotopic Mass: 550.183897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 4.2

Experimental Properties

• Density: 1.48
• Boiling Point: 878.4°Cat760mmHg
• Flash Point: 291.4°C
• Refractive Index: 1.709
• PSA: 151.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones